1-(Tetrahydrothiophen-3-yl)azetidin-3-amine

• IUPAC Name: 1-(thiolan-3-yl)azetidin-3-amine
• InChI: InChI=1S/C7H14N2S/c8-6-3-9(4-6)7-1-2-10-5-7/h6-7H,1-5,8H2
• InChI Key: GIJWKKRYVHJHAC-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC1N2CC(C2)N
• Molecular Formula: C7H14N2S
• Molecular Weight: 158.27 g/mol

Description

1-(Tetrahydrothiophen-3-yl)azetidin-3-amine is a chemical compound with the molecular formula C7H14N2S and a molecular weight of 158.27 g/mol. It is used for pharmaceutical testing.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 158.26 g/mol. Unfortunately, the search results do not provide further information on its physical and chemical properties.

Scientific Research Applications

Synthetic Routes and Biological Activities

Chemical Synthesis and Biological Functions : Tetrahydrothiophene derivatives, including those structurally related to "1-(Tetrahydrothiophen-3-yl)azetidin-3-amine," play significant roles in biological and medicinal chemistry due to their presence in a wide range of bioactive compounds. They are utilized in synthesizing essential coenzymes like biotin, which is involved in critical biological functions, and α-glucosidase inhibitors such as salacinol and kotalanol, derived from Salacia plant species. These compounds are of interest for their diverse biological activities and their use in synthesizing cyclic sulfonium salts and synthetic analogs (Benetti, De Risi, Pollini, & Zanirato, 2012).

Chiral Donor–Acceptor Azetines : The synthesis of chiral donor–acceptor azetines, closely related to azetidin-3-amines, through enantioselective [3+1]-cycloaddition has been reported. These azetines are crucial for developing amino acid derivatives, peptides, and natural product syntheses, showcasing their importance in chemical synthesis and potential pharmaceutical applications (Marichev et al., 2019).

Catalytic and Asymmetric Synthesis

Catalytic Applications : Azetidine derivatives, including this compound, are explored for their roles in catalytic asymmetric additions, demonstrating their efficacy in synthesizing enantioselective compounds. These reactions are pivotal for creating bioactive molecules with high specificity and activity (Wang et al., 2008).

Synthesis of Azetidine-3-amines : A straightforward synthesis approach for azetidine-3-amines, starting from bench-stable materials, has been developed. This method is significant for "any-stage" functionalization, including late-stage modifications of pharmacologically active compounds, which is critical for the development of new drugs and materials (Wang & Duncton, 2020).

Nitrogen-Rich Compounds for Energetic Applications

Energetic Materials : The synthesis of nitrogen-rich compounds, including imidazole, 1,2,4-triazole, and tetrazole-based molecules, demonstrates the utility of azetidine and tetrahydrothiophene derivatives in creating high-energy density materials. These compounds are potential candidates for gas generators and other energetic applications, underscoring the versatility of tetrahydrothiophene and azetidine derivatives in materials science (Srinivas, Ghule, & Muralidharan, 2014).

Future Directions

The future directions or potential applications of 1-(Tetrahydrothiophen-3-yl)azetidin-3-amine are not mentioned in the search results. It’s currently used for pharmaceutical testing, which suggests it may have potential in drug development or related fields.